Dapoxetine (Free Base)
Dapoxetine (Free Base)
Dapoxetine is a member of naphthalenes.
Dapoxetine is a selective serotonin reuptake inhibitor, for the treatment of premature ejaculation. In a phase II proof-of-concept study conducted by PPD, dapoxetine demonstrated a statistically significant increase in ejaculatory latency when compared to placebo. Alza submitted a NDA to the FDA for dapoxetine for the treatment of premature ejaculation in December 2004. In October 2005, the company received a FDA Non-Approvable letter from the FDA, at which time they planned to work with regulators to address outstanding questions.
Dapoxetine is a selective serotonin reuptake inhibitor, for the treatment of premature ejaculation. In a phase II proof-of-concept study conducted by PPD, dapoxetine demonstrated a statistically significant increase in ejaculatory latency when compared to placebo. Alza submitted a NDA to the FDA for dapoxetine for the treatment of premature ejaculation in December 2004. In October 2005, the company received a FDA Non-Approvable letter from the FDA, at which time they planned to work with regulators to address outstanding questions.
Brand Name:
Vulcanchem
CAS No.:
119356-77-3
VCID:
VC0195078
InChI:
InChI=1S/C21H23NO/c1-22(2)20(18-10-4-3-5-11-18)15-16-23-21-14-8-12-17-9-6-7-13-19(17)21/h3-14,20H,15-16H2,1-2H3/t20-/m0/s1
SMILES:
CN(C)C(CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3
Molecular Formula:
C21H23NO
Molecular Weight:
305.4 g/mol
Dapoxetine (Free Base)
CAS No.: 119356-77-3
Impurities
VCID: VC0195078
Molecular Formula: C21H23NO
Molecular Weight: 305.4 g/mol
Purity: > 95%
| CAS No. | 119356-77-3 |
|---|---|
| Product Name | Dapoxetine (Free Base) |
| Molecular Formula | C21H23NO |
| Molecular Weight | 305.4 g/mol |
| IUPAC Name | (1S)-N,N-dimethyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine |
| Standard InChI | InChI=1S/C21H23NO/c1-22(2)20(18-10-4-3-5-11-18)15-16-23-21-14-8-12-17-9-6-7-13-19(17)21/h3-14,20H,15-16H2,1-2H3/t20-/m0/s1 |
| Standard InChIKey | USRHYDPUVLEVMC-FQEVSTJZSA-N |
| Isomeric SMILES | CN(C)[C@@H](CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 |
| SMILES | CN(C)C(CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 |
| Canonical SMILES | CN(C)C(CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 |
| Description | Dapoxetine is a member of naphthalenes. Dapoxetine is a selective serotonin reuptake inhibitor, for the treatment of premature ejaculation. In a phase II proof-of-concept study conducted by PPD, dapoxetine demonstrated a statistically significant increase in ejaculatory latency when compared to placebo. Alza submitted a NDA to the FDA for dapoxetine for the treatment of premature ejaculation in December 2004. In October 2005, the company received a FDA Non-Approvable letter from the FDA, at which time they planned to work with regulators to address outstanding questions. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 129938-20-1 (hydrochloride) |
| Synonyms | dapoxetine dapoxetine hydrochloride LY 210448 LY-210448 N,N-dimethyl-alpha-(2-(1-naphthalenyloxy)ethyl)benzenemethanamine Priligy |
| PubChem Compound | 71353 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume